Cas no 2548994-28-9 (6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one)

6-Cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one is a structurally complex heterocyclic compound featuring a dihydropyrimidinone core functionalized with a cyclopropyl group, a fluorine substituent, and a piperazine-linked indole acetyl moiety. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or GPCR-targeting agents due to its hydrogen-bonding capacity and rigidified conformation. The fluorine atom enhances metabolic stability and binding affinity, while the indole and piperazine groups offer versatility for further derivatization. Its well-defined stereoelectronic properties make it a promising intermediate for drug discovery, particularly in oncology or CNS research.
6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one structure
2548994-28-9 structure
Product Name:6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one
CAS No:2548994-28-9
MF:C21H22FN5O2
MW:395.430087566376
CID:5310675
PubChem ID:168001102
Update Time:2025-05-20

6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2548994-28-9
    • 6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one
    • 6-Cyclopropyl-5-fluoro-2-[4-[2-(1H-indol-1-yl)acetyl]-1-piperazinyl]-4(3H)-pyrimidinone
    • Inchi: 1S/C21H22FN5O2/c22-18-19(15-5-6-15)23-21(24-20(18)29)26-11-9-25(10-12-26)17(28)13-27-8-7-14-3-1-2-4-16(14)27/h1-4,7-8,15H,5-6,9-13H2,(H,23,24,29)
    • InChI Key: IHOPUGZHJXSPGK-UHFFFAOYSA-N
    • SMILES: C1(N2CCN(C(CN3C4=C(C=CC=C4)C=C3)=O)CC2)=NC(C2CC2)=C(F)C(=O)N1

Computed Properties

  • Exact Mass: 399.20705325g/mol
  • Monoisotopic Mass: 399.20705325g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 637
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 595.4±60.0 °C(Predicted)
  • pka: 9.11±0.50(Predicted)

6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6783-8103-2μmol
6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one
2548994-28-9
2μmol
$57.0 2023-09-07
Life Chemicals
F6783-8103-5μmol
6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one
2548994-28-9
5μmol
$63.0 2023-09-07
Life Chemicals
F6783-8103-10μmol
6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one
2548994-28-9
10μmol
$69.0 2023-09-07
Life Chemicals
F6783-8103-20μmol
6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one
2548994-28-9
20μmol
$79.0 2023-09-07
Life Chemicals
F6783-8103-1mg
6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one
2548994-28-9
1mg
$54.0 2023-09-07
Life Chemicals
F6783-8103-2mg
6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one
2548994-28-9
2mg
$59.0 2023-09-07
Life Chemicals
F6783-8103-3mg
6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one
2548994-28-9
3mg
$63.0 2023-09-07
Life Chemicals
F6783-8103-4mg
6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one
2548994-28-9
4mg
$66.0 2023-09-07
Life Chemicals
F6783-8103-5mg
6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one
2548994-28-9
5mg
$69.0 2023-09-07
Life Chemicals
F6783-8103-10mg
6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one
2548994-28-9
10mg
$79.0 2023-09-07

Additional information on 6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one

Introduction to 6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one (CAS No. 2548994-28-9)

6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one, a compound with the chemical identifier CAS No. 2548994-28-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical and biological properties, making it a promising candidate for further research and development.

The molecular structure of 6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one is characterized by a dihydropyrimidinone core, which is flanked by a cyclopropyl group at the 6-position and a fluoro substituent at the 5-position. The presence of these substituents not only influences the electronic properties of the molecule but also plays a crucial role in its interactions with biological targets. Additionally, the molecule features a piperazine moiety linked to an indole acetyl group, which is known to enhance binding affinity and selectivity in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating fluorine atoms into drug candidates due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. In the case of 6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one, the fluorine atom at the 5-position contributes to its pharmacokinetic profile, potentially improving its bioavailability and duration of action. This feature aligns with current trends in drug development, where optimizing pharmacokinetic properties is essential for achieving therapeutic efficacy.

The indole acetyl group in 6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one is another critical component that enhances its biological activity. Indole derivatives are well-known for their diverse pharmacological effects, including anti-inflammatory, antimicrobial, and antitumor properties. The acetylation of the indole ring further modulates its reactivity and interaction with biological targets, making it an attractive scaffold for drug discovery. This structural feature has been extensively studied in recent years, leading to the identification of several novel compounds with promising therapeutic potential.

The piperazine moiety is another key element in the structure of 6-cyclopropyl-5-fluoro-2-{4-[2-(1H-indol-1-yl)acetyl]piperazin-1-y}l)-3,4-dihydropyrimidin{-}4-one. Piperazines are widely used in pharmaceuticals due to their ability to enhance solubility and binding affinity. In particular, 4-substituted piperazines have been extensively explored for their activity against various neurological and cardiovascular disorders. The presence of this moiety in our compound suggests potential applications in these therapeutic areas, although further research is needed to fully elucidate its mechanism of action.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in many biological processes. The unique structural features of 6-cyclopropyl--5-fluoro--2--{--{--}--{--}--{--}--{--}--{--}--{--}} make it a promising candidate for this purpose. The combination of the dihydropyrimidinone core, cyclopropyl group, fluoro substituent, indole acetyl group, and piperazine moiety creates a multifunctional scaffold that can interact with multiple protein targets. This polypharmacophoric nature has been increasingly recognized as a valuable strategy in drug design, as it can lead to enhanced efficacy and reduced side effects.

The synthesis of 6-cyclopropyl--5-fluoro--2--{---}

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd